Cas no 1214369-50-2 (Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate)

• Product Name: Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate
• CAS No: 1214369-50-2
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 4921373
• Update Time: 2025-10-28

Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate
• Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate

• Inchi： 1S/C12H10N2O3/c1-17-12(16)9-5-10(11(15)14-7-9)8-3-2-4-13-6-8/h2-7H,1H3,(H,14,15)
• InChI Key： WSDJKGGNOXPXHG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(C(=C1)C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 230.069
• Monoisotopic Mass: 230.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.3

Additional information on Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate

Comprehensive Overview of Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate (CAS No. 1214369-50-2)

Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate (CAS No. 1214369-50-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, combining a pyridine ring and a nicotinate moiety, exhibits promising properties for drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules.

The compound's molecular structure, featuring a hydroxy group at the 6-position and a pyridin-3-yl substituent at the 5-position, offers versatile reactivity for further chemical modifications. This makes Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate a valuable intermediate in synthesizing targeted therapeutics, especially in areas like kinase inhibition and metabolic pathway modulation. Recent studies highlight its potential in addressing challenges related to drug resistance and selective enzyme targeting, aligning with current trends in precision medicine.

In the context of green chemistry, CAS No. 1214369-50-2 has been explored for its compatibility with sustainable synthesis methods. With growing demand for eco-friendly chemical processes, this compound's adaptability to catalytic reactions and solvent-free conditions positions it as a candidate for environmentally benign production. Industry professionals frequently search for scalable synthesis routes and cost-effective purification techniques for such intermediates, reflecting its commercial relevance.

From an analytical perspective, Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate requires advanced characterization tools like HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and stability. These techniques are critical for meeting regulatory standards in pharmaceutical quality control, a topic increasingly emphasized in GMP compliance discussions. The compound's spectral data and chromatographic behavior are often queried in scientific databases, underscoring its technical importance.

Beyond pharmaceuticals, CAS No. 1214369-50-2 finds niche applications in material science, particularly in designing functionalized polymers and coordination complexes. Its ability to act as a ligand or crosslinking agent has sparked interest in developing smart materials with responsive properties. This aligns with the surge in searches for advanced material precursors and multi-functional additives in industrial forums.

In summary, Methyl 6-hydroxy-5-(pyridin-3-yl)nicotinate represents a multifaceted compound bridging medicinal chemistry, process optimization, and material innovation. Its CAS No. 1214369-50-2 serves as a key identifier for researchers navigating chemical databases or patent literature. As interdisciplinary research expands, this molecule's role in addressing global health and sustainability challenges will likely grow, making it a subject of enduring scientific and commercial interest.